Cas no 479-27-6 (1,8-Diaminonaphthalene)

• Product Name: 1,8-Diaminonaphthalene
• CAS No: 479-27-6
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD00004033
• CID: 37649
• PubChem ID: 68067
• Update Time: 2025-11-02

1,8-Diaminonaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene-1,8-diamine
• 1,8-NAPHTHALENEDIAMINE
• 1,8-NAPHTHYLENEDIAMINE
• DIAMINONAPHTHALENE-1,8
• 1,8-DIAMINONAPHTHALENE, FOR FLUORESCENCE
• 1,8-Diaminonaphthalene (1,8-Naphthalene diamine)
• 1,8-DIAMINONAPHTHALONE
• 1,8-Diaminonaphthalene
• 1,8-Diaminonaphthalene(Technical)
• 1,8-Diaminonaphthaleneneat
• IKA7029YH9
• YFOOEYJGMMJJLS-UHFFFAOYSA-N
• 1,8-diaminonapthalene
• 1,8-diamino naphthalene
• 1,8-naphthalene diamine
• KSC236E9T
• BIDD:GT0112
• NSC6081
• ST
• NSC801663
• 4-diphenylacetoxy-n-methylpiperidinemethiodide
• EN300-20681
• AKOS000120346
• A827397
• 1,8-Diaminonaphthalene, technical, >=95.0% (HPLC)
• SCHEMBL65699
• STR04194
• 1,8-NAPHTHALENEDIAMINE [MI]
• 1,8-Diaminonaphthalene, 99%
• NSC-6081
• s12373
• NSC-801663
• MFCD00004033
• EC 207-529-8
• Naphthalene-1,8-diamine, technical
• AI3-03804
• CHEMBL595537
• PS-4034
• CS-W016202
• SY035723
• InChI=1/C10H10N2/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1-6H,11-12H
• NS00010629
• NSC 6081
• 1,8-Diaminonaphthalene, 97%
• D0102
• AC-11649
• FT-0607034
• UNII-IKA7029YH9
• DTXSID6044432
• CCRIS 8398
• W-106061
• 479-27-6
• 1,8-Diaminonaphthalene, for fluorescence, >=98.0% (HPLC/NT)
• Q3277541
• EINECS 207-529-8
• BBL011335
• 1,8-Diamine naphthaline; 1,8-Diaminonaphthalene; 1,8-Naphthylenediamine; NSC 6081
• STL146425
• DB-038156
• Naphthalene, 1,8-diamino-
• 1,8Naphthylenediamine
• Naphthalene1,8diamine
• DTXCID4024432
• 1,8diaminonaphthalene

• MDL： MFCD00004033
• Inchi： 1S/C10H10N2/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1-6H,11-12H2
• InChI Key： YFOOEYJGMMJJLS-UHFFFAOYSA-N
• SMILES： NC1C=CC=C2C=CC=C(C2=1)N
• BRN： 742841

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Acicular crystal
• Density: 1.1265
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 205 °C/12 mmHg(lit.)
• Flash Point: 205°C/12mm
• Refractive Index: 1.6829
• Solubility: methanol: soluble
• Water Partition Coefficient: Slightly soluble
• PSA: 52.04000
• LogP: 3.16660
• Solubility: Slightly soluble in water
• Merck: 6372

1,8-Diaminonaphthalene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H317,H351
• Warning Statement： P280
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22-40-43
• Safety Instruction： S36/37-S36/37/39-S26-S24
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R22; R36/37/38; R40; R43
• Packing Group：I; II; III
• Hazard Level：6.1
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,8-Diaminonaphthalene

1,8-Diaminonaphthalene (CAS No. 479-27-6): Properties, Applications, and Industry Insights

1,8-Diaminonaphthalene (CAS No. 479-27-6), also known as 1,8-naphthalenediamine, is an aromatic diamine compound widely used in organic synthesis and industrial applications. This white to light brown crystalline powder exhibits unique chemical properties, making it valuable for researchers and manufacturers. With a molecular formula of C₁₀H₁₀N₂ and molecular weight of 158.20 g/mol, this compound has become increasingly important in advanced material development.

The growing interest in 1,8-diaminonaphthalene applications stems from its versatile role as a building block for more complex molecules. Recent studies highlight its potential in creating novel organic electronic materials, particularly in the development of conductive polymers and light-emitting diodes (LEDs). As industries seek more sustainable alternatives, the compound's role in green chemistry processes has attracted significant attention from researchers worldwide.

One of the most valuable properties of 1,8-diaminonaphthalene is its ability to form stable complexes with various metal ions. This characteristic makes it particularly useful in analytical chemistry applications, where it serves as a sensitive reagent for metal detection. The compound's fluorescence properties have also been explored for sensor technology development, addressing current demands for more precise environmental monitoring tools.

In the pharmaceutical sector, 1,8-naphthalenediamine derivatives are being investigated for their potential biological activities. While not directly used as active pharmaceutical ingredients, these compounds serve as crucial intermediates in synthesizing various drug candidates. The compound's rigid aromatic structure provides an excellent scaffold for designing molecules with specific target interactions, making it valuable for medicinal chemistry research.

The synthesis of 1,8-diaminonaphthalene typically involves the reduction of 1,8-dinitronaphthalene or through specific amination reactions. Modern production methods focus on improving yield and purity while minimizing environmental impact. Recent advancements in catalytic processes have made the production more efficient, responding to industry demands for sustainable manufacturing practices.

From a safety perspective, proper handling of 1,8-diaminonaphthalene requires standard laboratory precautions. The compound should be stored in cool, dry conditions away from strong oxidizers. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical.

The market for 1,8-diaminonaphthalene has shown steady growth, particularly in regions with strong chemical and pharmaceutical industries. Current market analysis indicates increasing demand from Asia-Pacific countries, driven by expanding research activities and industrial applications. Price trends for high purity 1,8-diaminonaphthalene reflect its specialized applications, with technical grade material being more readily available.

Environmental considerations for 1,8-diaminonaphthalene include its biodegradability and potential ecological impact. Recent studies have focused on developing more efficient wastewater treatment methods for removing aromatic amines, addressing environmental concerns while maintaining industrial productivity. These efforts align with global initiatives for sustainable chemical manufacturing.

Research continues to uncover new applications for 1,8-diaminonaphthalene derivatives, particularly in advanced materials science. Its incorporation into novel polymer systems and nanomaterials demonstrates the compound's versatility. The scientific community remains particularly interested in its potential for creating next-generation electronic materials with unique optoelectronic properties.

Quality control for 1,8-diaminonaphthalene typically involves HPLC analysis, melting point determination, and spectroscopic characterization. Suppliers often provide certificates of analysis detailing purity levels and impurity profiles. For research applications, ultra-high purity grades (≥99%) are available to ensure reproducible results in sensitive experiments.

The future outlook for 1,8-diaminonaphthalene appears promising, with potential expansions into emerging technology sectors. Its role in developing organic semiconductors and specialized dyes positions it as a compound of continuing interest. As material science advances, the demand for high-quality 1,8-naphthalenediamine is expected to grow proportionally with these technological developments.

For researchers and industry professionals seeking detailed technical information about 1,8-diaminonaphthalene (CAS 479-27-6), comprehensive spectral data including ¹H NMR, ¹³C NMR, and mass spectra are typically available from chemical suppliers and scientific literature. These resources facilitate proper identification and characterization of the compound for various applications.

In conclusion, 1,8-diaminonaphthalene represents an important building block in modern chemistry with diverse applications across multiple industries. Its unique structural features and chemical properties continue to make it valuable for both current applications and future innovations in material science and chemical synthesis.